1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one
Overview
Description
1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is often studied for its chemical behavior, synthetic routes, and its role in various chemical reactions.
Chemical Reactions Analysis
1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome and the specific reaction pathway. Major products formed from these reactions can vary, but they often include derivatives of the original compound that retain some of its core chemical structure.
Scientific Research Applications
1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be studied for its potential effects on biological systems, including its interactions with enzymes and other proteins. In medicine, this compound could be investigated for its potential therapeutic properties, although specific applications would depend on further research and clinical trials. In industry, this compound might be used in the production of materials or as a catalyst in chemical processes.
Mechanism of Action
The mechanism of action of 1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved would require detailed biochemical studies to elucidate.
Comparison with Similar Compounds
1,1,1-Trifluoro-6-(3-fluorophenoxy)hexan-2-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds might include those with comparable chemical structures or those that undergo similar types of reactions. The specific similarities and differences would depend on the exact nature of the compounds being compared.
Conclusion
This compound is a compound of significant interest in various scientific fields. Its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds all contribute to its importance and potential utility in research and industry.
Properties
IUPAC Name |
1,1,1-trifluoro-6-(3-fluorophenoxy)hexan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F4O2/c13-9-4-3-5-10(8-9)18-7-2-1-6-11(17)12(14,15)16/h3-5,8H,1-2,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMJLPPCRCRUBRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OCCCCC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)F)OCCCCC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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